Diphenylacetonitriles
Diphenylacetonitriles are a class of organic compounds characterized by the presence of acetonitrile functional groups attached to two phenyl rings. These chemicals are typically colorless liquids with distinctive aromatic odors, and their physical properties can vary based on the specific substituents present. Diphenylacetonitriles find applications in various fields such as pharmaceuticals, pesticides, and organic synthesis due to their reactivity and versatility. They often serve as intermediates or precursors in the production of other compounds with desired functionalities. The synthesis of diphenylacetonitriles can involve reactions like coupling or substitution processes under appropriate conditions, ensuring controlled molecular structure formation.

Structure | Chemical Name | CAS | MF |
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2-Cyano(4-fluorophenyl)methylbenzenecarbonitrile | 116617-31-3 | C15H9N2F |
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2-(4-Aminophenyl)-2-phenylacetonitrile Hydrochloride | 69833-17-6 | C14H12N2.HCl |
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(R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile | 133099-12-4 | C18H18N2 |
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2-{4-Hydroxy(phenyl)methylphenyl}-2-phenylacetonitrile | 338791-84-7 | C21H17NO |
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(3S)-1-Tosyl-a,a-diphenyl-3-pyrrolidineacetonitrile | 133099-09-9 | C25H24N2O2S |
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4-Dechloro-4-hydroxy Diclazuril | 112206-71-0 | C17H10N4O3Cl2 |
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2-(4-Chlorophenyl)-2-(4-fluorophenyl)acetonitrile | 84554-21-2 | C14H9ClFN |
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Benzeneacetonitrile,4-amino-a-phenyl- | 4760-58-1 | C14H12N2 |
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Benzeneacetonitrile,4-methoxy-a-(4-methoxyphenyl)- | 6275-26-9 | C16H15NO2 |
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2,2-bis(3,4-dimethoxyphenyl)acetonitrile | 7250-04-6 | C18H19NO4 |
Related Literature
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